Cas no 220874-86-2 ((3R)-3-cyclopropyl-3-hydroxypropanoic acid)

• Product Name: (3R)-3-cyclopropyl-3-hydroxypropanoic acid
• CAS No: 220874-86-2
• Molecular Formula: C₆H₁₀O₃
• Molecular Weight: 130.141802310944
• CID: 6056153
• PubChem ID: 55302551

(3R)-3-cyclopropyl-3-hydroxypropanoic acid Properties

Names and Identifiers

• (3R)-3-cyclopropyl-3-hydroxypropanoic acid
• Cyclopropanepropanoic acid, β-hydroxy-, (βR)-
• 220874-86-2
• EN300-1828922
• AKOS006385250

• InChIKey： VAXCCCJBMJTPIV-RXMQYKEDSA-N
• Inchi： 1S/C6H10O3/c7-5(3-6(8)9)4-1-2-4/h4-5,7H,1-3H2,(H,8,9)/t5-/m1/s1
• SMILES： C1([C@H](O)CC(O)=O)CC1

Computed Properties

• Exact Mass: 130.062994177g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 130.062994177g/mol
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 290.7±23.0 °C(Predicted)
• pka: 4.38±0.10(Predicted)
• Density: 1.335±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids